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Compound of Interest

Compound Name: 3-Methyl-4-propyl-pyridine

CAS No.: 3478-72-6

Cat. No.: B1308099

Get Quote

Executive Summary
3-Methyl-4-propyl-pyridine (3M4PP, CAS: 3478-72-6) is a lipophilic alkylpyridine derivative.

While alkylpyridines are often encountered as flavorants or environmental markers, their

structural homology to bioactive pyridines (e.g., nicotinamide analogs) and neurotoxic

impurities (e.g., MPTP analogs) necessitates rigorous analytical and biological characterization

during drug development.

This guide provides a comprehensive framework for developing assays targeting 3M4PP. It

moves beyond generic protocols to address the specific challenges of analyzing lipophilic basic

nitrogen heterocycles: peak tailing, matrix effects, and metabolic N-oxidation.

Key Assay Modules
Physicochemical Profiling: Solubility and pKa determination.

Quantitative Bioanalysis (LC-MS/MS): High-sensitivity detection in plasma.

Metabolic Stability: Microsomal clearance and metabolite identification.
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Cytotoxicity Screening: Mitochondrial health assessment.

Physicochemical Characterization & Handling
Before assay development, the fundamental properties of 3M4PP must be understood to

prevent experimental artifacts.

Property
Value
(Predicted/Observed)

Impact on Assay Design

Molecular Weight 135.21 g/mol

Low mass; requires careful MS

tuning to avoid solvent

background noise.

Formula C9H13N
Nitrogen follows the "Nitrogen

Rule" (Odd mass).

pKa ~6.0 - 6.5 (Pyridine nitrogen)

Weak base. Ionized (BH+) at

acidic pH; Neutral (B) at

neutral/basic pH.

LogP ~2.8 - 3.2

Moderately lipophilic. Prone to

non-specific binding (NSB) to

plastics.

Solubility
Low in water; High in

DMSO/MeOH

Critical: Prepare stocks in

DMSO. Limit aqueous dilution

steps to avoid precipitation.

Handling Protocol:

Storage: Store neat compound at 4°C under nitrogen (hygroscopic and potentially

oxidizable).

Stock Solution: Prepare 10 mM stock in DMSO.

Labware: Use low-binding polypropylene plates to minimize NSB. Avoid glass for low-

concentration aqueous solutions.
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Protocol 1: Quantitative LC-MS/MS Bioanalysis
Objective: Quantify 3M4PP in rat plasma with a Lower Limit of Quantification (LLOQ) of < 5

ng/mL.

Mass Spectrometry (MS/MS) Optimization
The pyridine ring ensures good ionization in Positive Electrospray Ionization (+ESI) mode.

Ion Source: ESI Positive

Precursor Ion: [M+H]+ = 136.1 m/z

Fragmentation Logic: Alkylpyridines typically fragment via cleavage of the alkyl chain or ring-

opening.

Primary Transition (Quantifier):136.1 → 93.1 (Loss of propyl group, -43 Da). This leaves

the stable 3-methylpyridinium core.

Secondary Transition (Qualifier):136.1 → 121.1 (Loss of terminal methyl, -15 Da) or 136.1

→ 108.1 (Loss of ethyl, -28 Da).

Chromatography (LC) Conditions
Pyridines often tail on C18 columns due to silanol interactions. Two strategies are presented:

Option A: Acidic Mobile Phase (Robust, Standard)

Column: Waters XSelect CSH C18 (2.1 x 50 mm, 2.5 µm). The "Charged Surface Hybrid"

particle resists basic loading.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 3.0 minutes.

Rationale: Low pH ensures the pyridine is fully protonated, improving solubility and MS

sensitivity, though retention may be reduced.
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Option B: High pH Mobile Phase (Best Peak Shape)

Column: Agilent Poroshell HPH-C18 (High pH stable).

Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10).

Mobile Phase B: Acetonitrile.

Rationale: At pH 10, 3M4PP is neutral (unprotonated). This increases retention on C18 and

eliminates silanol interactions, yielding sharp, symmetrical peaks. Note: Sensitivity in ESI+

might drop slightly compared to acidic conditions.

Sample Preparation (Protein Precipitation)
Due to the lipophilicity (LogP ~3), Liquid-Liquid Extraction (LLE) is ideal, but Protein

Precipitation (PPT) is faster for discovery.

Aliquot 50 µL plasma into a 96-well plate.

Add 200 µL Acetonitrile containing Internal Standard (e.g., d3-3-methylpyridine or generic

Tolbutamide).

Vortex (5 min) and Centrifuge (4000 rpm, 10 min).

Transfer 100 µL supernatant to a fresh plate.

Dilute with 100 µL water (to match initial LC conditions and prevent peak distortion).

Protocol 2: Metabolic Stability (Microsomal Assay)
Objective: Determine intrinsic clearance (

) and identify major metabolites (N-oxidation vs. Alkyl hydroxylation).

Experimental Workflow
Incubation System: Rat Liver Microsomes (RLM) at 0.5 mg/mL protein.

Substrate Conc: 1 µM 3M4PP (ensures linear kinetics,
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).

Cofactor: NADPH (1 mM).

Timepoints: 0, 5, 15, 30, 45 min.

Quench: Add ice-cold Acetonitrile containing IS.

Metabolite Identification (MetID) Scan
Run the 30-min sample in Full Scan / Data Dependent Acquisition (DDA) mode. Look for:

+16 Da (152.1 m/z): Pyridine-N-Oxide (Common for pyridines).

+16 Da (152.1 m/z): Hydroxylation of the propyl chain (Side-chain oxidation).

+32 Da (168.1 m/z): Di-oxidation.

Visualizing the Workflow
The following diagram illustrates the decision matrix for assay development and metabolic fate.
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Caption: Integrated workflow for 3M4PP analysis, linking physicochemical properties to

analytical and biological assay decisions.

Protocol 3: Cellular Toxicity (Mitochondrial Health)
Rationale: Pyridine derivatives (structurally related to MPP+) can accumulate in mitochondria

and inhibit Complex I. A standard MTT or ATP assay is critical to rule out neurotoxicity or

hepatotoxicity.

Method: CellTiter-Glo® (Promega) Luminescent Cell Viability Assay. Cell Line: HepG2 (Liver

model) or SH-SY5Y (Neuronal model).
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Seed Cells: 20,000 cells/well in 96-well opaque plates. Incubate 24h.

Dose: Treat with 3M4PP (0.1 µM to 100 µM) for 24h. Include Rotenone (1 µM) as a positive

control for mitochondrial toxicity.

Assay: Add CellTiter-Glo reagent (lyses cells, generates light proportional to ATP).

Read: Measure luminescence.

Analysis: Plot Dose-Response Curve. Calculate IC50.

Pass Criteria: IC50 > 50 µM (Low toxicity).

Fail Criteria: IC50 < 10 µM (Potential mitochondrial liability).

Validation Criteria (ICH M10 Guidelines)
For the LC-MS/MS assay to be considered "valid" for regulated studies, it must meet these

criteria:

Parameter Acceptance Criteria

Linearity ; Back-calculated standards within ±15% (±20%

at LLOQ).

Accuracy & Precision Intra/Inter-day CV < 15%.

Recovery
Consistent across low, medium, and high QC

levels.

Matrix Effect Matrix Factor (MF) between 0.85 and 1.15.

Carryover Blank peak area < 20% of LLOQ peak area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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